Cas no 2640898-57-1 (N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide
• CAS No: 2640898-57-1
• MF: C₁₅H₂₄N₄O
• MW: 276.377263069153
• CID: 5318383
• PubChem ID: 155799703
• Update Time: 2025-05-25

N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6752-7449
• AKOS040724223
• N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide
• 2640898-57-1
• N-(1,1-Dimethylethyl)-1-(2,6-dimethyl-4-pyrimidinyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C15H24N4O/c1-10-8-13(17-11(2)16-10)19-7-6-12(9-19)14(20)18-15(3,4)5/h8,12H,6-7,9H2,1-5H3,(H,18,20)
• InChI Key： GNJMCHWTFAKHPU-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C)N=2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 276.19501140g/mol
• Monoisotopic Mass: 276.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.9±45.0 °C(Predicted)
• pka: 15.77±0.20(Predicted)

Additional information on N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide

Research Briefing on N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide (CAS: 2640898-57-1)

N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide (CAS: 2640898-57-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-carboxamide scaffold and dimethylpyrimidinyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzymatic activity. Recent studies have explored its role as a potential inhibitor or modulator in several disease pathways, making it a subject of intense research interest.

The synthesis and characterization of N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide have been detailed in recent publications, highlighting its robust chemical stability and favorable pharmacokinetic properties. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and binding mechanisms. These structural insights have been instrumental in understanding its interactions with biological targets, paving the way for rational drug design and optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, recent findings suggest that N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings are supported by robust experimental data, including enzyme inhibition assays and cell-based models, which underscore its potential as a lead compound for further development.

One of the most compelling aspects of this compound is its selectivity profile. Unlike many broad-spectrum inhibitors, N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide has shown a high degree of specificity for its intended targets, minimizing off-target effects and reducing the likelihood of adverse side effects. This selectivity is attributed to its unique binding mode, which has been extensively studied using computational modeling and molecular dynamics simulations.

Despite these promising findings, challenges remain in the development of N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials.

In conclusion, N-tert-butyl-1-(2,6-dimethylpyrimidin-4-yl)pyrrolidine-3-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its potent and selective biological activity, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical applications.